Cas no 2137598-75-3 (5-Bromo-3-propylthiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-propylthiophene-2-carboxylic acid
• CAS No: 2137598-75-3
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 5992026
• PubChem ID: 165802673
• Update Time: 2024-01-05

5-Bromo-3-propylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137598-75-3
• 5-bromo-3-propylthiophene-2-carboxylic acid
• EN300-716589
• 5-Bromo-3-propylthiophene-2-carboxylic acid

• Inchi： 1S/C8H9BrO2S/c1-2-3-5-4-6(9)12-7(5)8(10)11/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： VWLVKKSGSZZMMC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)CCC

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų